11-hydroxy-14-(1H-imidazol-5-ylmethylidene)-2-methoxy-9-(2-methylbut-3-en-2-yl)-2,13,16-triazatetracyclo[7.7.0.01,13.03,8]hexadeca-3,5,7,10-tetraene-12,15-dione

• IUPAC Name: 11-hydroxy-14-(1H-imidazol-5-ylmethylidene)-2-methoxy-9-(2-methylbut-3-en-2-yl)-2,13,16-triazatetracyclo[7.7.0.01,13.03,8]hexadeca-3,5,7,10-tetraene-12,15-dione
• InChI: InChI=1S/C23H23N5O4/c1-5-21(2,3)22-11-18(29)20(31)27-17(10-14-12-24-13-25-14)19(30)26-23(22,27)28(32-4)16-9-7-6-8-15(16)22/h5-13,29H,1H2,2-4H3,(H,24,25)(H,26,30)
• InChI Key: JTJJJLSLKZFEPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=C)C12C=C(C(=O)N3C1(NC(=O)C3=CC4=CN=CN4)N(C5=CC=CC=C25)OC)O
• Molecular Formula: C23H23N5O4
• Molecular Weight: 433.5 g/mol

Description

11-hydroxy-14-(1H-imidazol-5-ylmethylidene)-2-methoxy-9-(2-methylbut-3-en-2-yl)-2,13,16-triazatetracyclo[7.7.0.01,13.03,8]hexadeca-3,5,7,10-tetraene-12,15-dione is a natural product found in Penicillium chrysogenum, Penicillium, and other organisms with data available.

Scientific Research Applications

Synthesis and Identification of Related Compounds

A study by Adnan, Hassan, and Thamer (2014) focuses on the synthesis of heterocyclic compounds such as oxazepine derivatives, pyrazol derivatives, and isoxazole derivatives. These compounds were prepared through a series of reactions involving 2-aminobenzaldehyde and salicylaldehyde. The resulting compounds, including Schiff bases and chalcone derivatives, have potential applications in pharmaceuticals and material science (Adnan, Hassan, & Thamer, 2014).

Stereochemistry and NMR Data Assignment

In another study, Nisar et al. (2010) described the stereochemistry and complete 1H and 13C NMR spectroscopic data assignments of cyclopeptide alkaloids. These findings contribute to the understanding of the molecular structure and potential bioactive properties of compounds similar to the queried chemical (Nisar et al., 2010).

Novel Enantiomerically Enriched Compounds

A study by Hoshino, Oyaizu, Koyanagi, and Honda (2013) reported the synthesis of new enantiomerically enriched bicyclic hydroxamic acids. The study's methods and findings are relevant to the development of chiral compounds, which are crucial in medicinal chemistry (Hoshino et al., 2013).